Cas no 473732-71-7 (Benzenemethanamine, 3-chloro-α-ethyl-4-fluoro-)

• Product Name: Benzenemethanamine, 3-chloro-α-ethyl-4-fluoro-
• CAS No: 473732-71-7
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 2644925
• PubChem ID: 58736686
• Update Time: 2023-10-31

Benzenemethanamine, 3-chloro-α-ethyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-α-ethyl-4-fluoro-
• A1-32279
• SCHEMBL12261563
• 1-(3-chloro-4-fluorophenyl)propan-1-amine
• AKOS012393821
• 473732-71-7

• Inchi： 1S/C9H11ClFN/c1-2-9(12)6-3-4-8(11)7(10)5-6/h3-5,9H,2,12H2,1H3
• InChI Key： CUBLZMDQAQMWND-UHFFFAOYSA-N
• SMILES： CCC(N)C1C=CC(F)=C(Cl)C=1

Computed Properties

• Exact Mass: 187.0564052g/mol
• Monoisotopic Mass: 187.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų